Cas no 2503208-64-6 (1-(2-aminoethyl)-3-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione hydrochloride)

• Product Name: 1-(2-aminoethyl)-3-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione hydrochloride
• CAS No: 2503208-64-6
• MF: C₉H₁₄ClN₃O₂S
• MW: 263.744359493256
• MDL: MFCD32859814
• CID: 5670262
• PubChem ID: 155822677
• Update Time: 2025-07-17

1-(2-aminoethyl)-3-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methyl-2,2-dioxo-2lambda6,1,3-benzothiadiazol-3-yl)ethanamine;hydrochloride
• EN300-27148858
• 1-(2-aminoethyl)-3-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione hydrochloride
• 2503208-64-6

• MDL： MFCD32859814
• Inchi： 1S/C9H13N3O2S.ClH/c1-11-8-4-2-3-5-9(8)12(7-6-10)15(11,13)14;/h2-5H,6-7,10H2,1H3;1H
• InChI Key： GVHSWTKZBXMTSE-UHFFFAOYSA-N
• SMILES： Cl.S1(N(C)C2C=CC=CC=2N1CCN)(=O)=O

Computed Properties

• Exact Mass: 263.0495256g/mol
• Monoisotopic Mass: 263.0495256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75Ų

Additional information on 1-(2-aminoethyl)-3-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione hydrochloride

Introduction to 1-(2-aminoethyl)-3-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione hydrochloride (CAS No. 2503208-64-6)

1-(2-aminoethyl)-3-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione hydrochloride, identified by its CAS number 2503208-64-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiadiazole class, a structural motif renowned for its broad spectrum of biological activities and utility in drug design. The molecular framework of this compound incorporates a dihydrobenzothiadiazole core, which is further functionalized with an aminoethyl side chain and a methyl substituent, contributing to its unique chemical and pharmacological properties.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, making it more amenable for formulation into pharmaceutical products. This solubility advantage is critical for drug development, as it facilitates the creation of stable and bioavailable formulations. The presence of both basic (amine) and acidic (carboxylate) functional groups in the molecule allows for diverse interactions with biological targets, including enzymes and receptors.

In recent years, there has been a surge in research focused on benzothiadiazole derivatives due to their demonstrated efficacy in various therapeutic areas. Specifically, compounds with similar structural features have shown promise in the treatment of inflammatory disorders, infectious diseases, and even certain types of cancer. The dihydrobenzothiadiazole scaffold is particularly noteworthy for its ability to modulate biological pathways associated with these conditions. For instance, studies have highlighted its potential in inhibiting key enzymes involved in inflammation and oxidative stress.

The amineethyl side chain in 1-(2-aminoethyl)-3-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione hydrochloride introduces an additional layer of complexity to its pharmacological profile. This moiety can engage in hydrogen bonding interactions with biological targets, potentially enhancing binding affinity and selectivity. Moreover, the methyl group at the 3-position of the dihydrobenzothiadiazole ring may influence electronic properties and metabolic stability, factors that are crucial for drug-like characteristics.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular docking studies have been instrumental in identifying potential binding pockets on target proteins for 1-(2-aminoethyl)-3-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione hydrochloride. These studies suggest that it may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory pathways. Such interactions could lead to novel therapeutic strategies for managing chronic inflammatory conditions.

Additionally, the hydrochloride salt form has been investigated for its stability under various storage conditions. Stability is a critical parameter in pharmaceutical development, as it ensures that the active ingredient remains potent over time. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to assess the chemical integrity of this compound during formulation and storage.

The synthesis of 1-(2-aminoethyl)-3-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione hydrochloride involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps include condensation reactions between appropriately substituted precursors followed by cyclization to form the benzothiadiazole ring system. The introduction of the aminoethyl group typically involves nucleophilic substitution reactions or reductive amination techniques.

In vitro pharmacological assays have begun to unravel the potential therapeutic applications of this compound. Preliminary data indicate that it may exhibit inhibitory effects on certain kinases implicated in cancer progression. Furthermore, its ability to cross cell membranes suggests potential for topical or systemic administration depending on further development.

The future direction of research on 1-(2-aminoethyl)-3-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione hydrochloride may focus on optimizing its pharmacokinetic properties through structural modifications. By fine-tuning substituents such as the aminoethyl side chain or exploring different salt forms (e.g., succinate or tartrate), researchers aim to enhance bioavailability and reduce potential side effects.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. Preclinical studies will be necessary to evaluate the safety profile and efficacy of this compound before human trials can commence. These studies will provide critical insights into dosing regimens and potential drug-drug interactions.

The broader significance of benzothiadiazole derivatives lies in their versatility as pharmacophores. Their ability to modulate multiple biological pathways makes them valuable candidates for developing multifunctional drugs that address complex diseases from multiple angles simultaneously.